Cas no 1213623-18-7 ((3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 1213623-18-7
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 4760855
• Update Time: 2025-06-12

(3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5,7-Dichloro-2,3-dihydrobenzofuran-3-amine
• (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C8H7Cl2NO/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7H,3,11H2/t7-/m0/s1
• InChI Key： OKEOLIUJGZJCIX-ZETCQYMHSA-N
• SMILES： ClC1=CC(=CC2=C1OC[C@@H]2N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Additional information on (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine

Comprehensive Overview of (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1213623-18-7)

The compound (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 1213623-18-7) is a chiral benzofuran derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural versatility and applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and antimicrobial agents.

One of the most searched questions about (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine revolves around its synthetic routes and optical purity. The compound’s chiral center at the 3-position is critical for its biological activity, and asymmetric synthesis methods are often employed to achieve high enantiomeric excess. Recent advancements in catalysis and green chemistry have improved the efficiency of its production, aligning with the growing demand for sustainable synthesis in the chemical industry.

Another hot topic is the compound’s role in medicinal chemistry. Its benzofuran scaffold is a privileged structure in drug design, frequently found in molecules with anti-inflammatory, antiviral, and antidepressant properties. For instance, derivatives of (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine have shown promise in modulating G-protein-coupled receptors (GPCRs), a key target class for treating neurological diseases. This aligns with the rising interest in precision medicine and personalized therapeutics.

From an analytical chemistry perspective, the compound’s characterization involves techniques like HPLC, NMR, and mass spectrometry. Users often search for spectral data or chromatographic methods to identify and quantify this molecule in complex matrices. The presence of dichloro substituents also makes it a candidate for studies on halogen bonding, a trending topic in supramolecular chemistry.

In the context of agrochemicals, (3R)-5,7-Dichloro-2,3-dihydro-1-benzofuran-3-amine serves as a precursor for developing crop protection agents. Its chlorinated aromatic ring enhances stability and bioactivity, addressing the need for eco-friendly pesticides with lower environmental persistence. This resonates with current discussions on sustainable agriculture and food security.

Lastly, the compound’s patent landscape and regulatory status are frequently queried. While it is not classified as a controlled substance, compliance with REACH and GMP guidelines is essential for commercial use. Its supply chain dynamics, including custom synthesis and bulk availability, are also critical for industrial stakeholders.